Cas no 2229116-49-6 (3-{1-(tert-butoxy)carbonylazetidin-3-yl}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-4,4,4-trifluorobutanoic acid
• CAS No: 2229116-49-6
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.270834445953
• CID: 6143627
• PubChem ID: 165677222
• Update Time: 2025-06-18

3-{1-(tert-butoxy)carbonylazetidin-3-yl}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-4,4,4-trifluorobutanoic acid
• EN300-1894621
• 2229116-49-6
• 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C12H18F3NO4/c1-11(2,3)20-10(19)16-5-7(6-16)8(4-9(17)18)12(13,14)15/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChI Key： HZUHIEMNYOIILL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CN(C(=O)OC(C)(C)C)C1)(F)F

Computed Properties

• Exact Mass: 297.11879254g/mol
• Monoisotopic Mass: 297.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylazetidin-3-yl}-4,4,4-trifluorobutanoic acid

Introduction to 3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic Acid (CAS No: 2229116-49-6)

3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229116-49-6, represents a fusion of advanced synthetic methodologies and biological activity modulation. Its molecular structure incorporates a trifluorobutanoic acid moiety, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of an azetidine ring further complicates its chemical landscape, offering potential for diverse biological interactions.

The tert-butoxycarbonyl (Boc) protecting group in the molecule is strategically positioned to safeguard the reactive amine functionality of the azetidine ring during synthetic transformations. This protective group is essential in multi-step syntheses where selective reactivity is required. The Boc group not only ensures stability but also provides a predictable handle for subsequent chemical modifications, making this compound a valuable intermediate in the development of more complex molecules.

The trifluoromethyl group in the side chain of 4,4,4-trifluorobutanoic acid contributes to the overall lipophilicity of the compound, which is a critical factor in drug design. Lipophilicity influences how a molecule interacts with biological membranes and can be pivotal in determining its pharmacokinetic properties. The incorporation of fluorine atoms also enhances metabolic resistance, reducing the likelihood of rapid degradation by enzymes such as cytochrome P450 enzymes. This characteristic is particularly advantageous in the development of long-acting drugs that require sustained activity.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as pharmacophores in drug discovery. Azetidine rings are smaller analogs of cyclohexane and can mimic certain spatial constraints found in biologically active molecules. This structural motif has been explored in various therapeutic areas, including anti-inflammatory agents, antiviral drugs, and antibiotics. The specific modification of 3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic acid opens up new avenues for designing molecules with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required to manipulate such complex molecular architectures. Key steps include the formation of the azetidine ring through cyclization reactions and the introduction of the trifluorobutanoic acid moiety via fluorination techniques. The use of protecting groups like Boc ensures that reactive sites are selectively modified without unwanted side reactions.

The biological activity of 3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic acid has been explored in several preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of novel bioactive compounds. Initial studies suggest that derivatives of this molecule may exhibit promising properties as kinase inhibitors or as modulators of other enzyme systems involved in disease pathways. The trifluoromethyl group's ability to enhance binding interactions with biological targets makes this compound particularly interesting for further exploration.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with improved pharmacological profiles. Compounds like 3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic acid represent a critical component in this endeavor. They serve as building blocks for more complex drug candidates that can address unmet medical needs. The combination of structural features such as the azetidine ring and trifluoromethyl group offers a rich foundation for medicinal chemists to develop innovative therapeutics.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and synthetic strategies. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by allowing rapid evaluation of molecular properties and biological activities. As these technologies evolve, compounds like 3-{1-(tert-butoxycarbonyl)azetidin-3-yl}-4,4,4-trifluorobutanoic acid will play an increasingly important role in shaping the next generation of pharmaceuticals.